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Compound of Interest

Compound Name:
(5-(4-Methoxyphenyl)pyridin-3-

yl)methanol

CAS No.: 887974-21-2

Cat. No.: B3043631

Get Quote

Executive Summary & Strategic Context
In the development of kinase inhibitors and biaryl pharmacophores, (5-(4-
Methoxyphenyl)pyridin-3-yl)methanol represents a critical intermediate. It is typically

synthesized via a Suzuki-Miyaura cross-coupling between (5-bromopyridin-3-yl)methanol and

4-methoxyphenylboronic acid.

This guide moves beyond basic assignment to address the primary challenge in this synthesis:

distinguishing the product from unreacted starting materials and protodeboronated byproducts

using NMR spectroscopy. We compare the target molecule's spectral signature against its

specific precursors to provide a self-validating analytical workflow.

Comparative Analysis: Product vs. Precursors
The most common failure mode in this synthesis is incomplete conversion or purification

issues. The table below outlines the diagnostic signals required to differentiate the target

product from its precursors.
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Table 1: Diagnostic Signal Comparison (1H NMR in
DMSO-d₆)

Feature Target Product

Precursor A: (5-

Bromopyridin-3-

yl)methanol

Precursor B: 4-

Methoxyphenylboron

ic acid

Key Shift (Aromatic)

δ 8.75 (s, 1H)(Pyridine

H-6, deshielded by

aryl)

δ 8.58 (s, 1H)(Pyridine

H-6, less deshielded)

δ 7.80 (d, 2H)(Ortho

to Boron)

Key Shift (Aliphatic)
δ 3.82 (s, 3H)

(Methoxy)
None

δ 3.78 (s, 3H)

(Methoxy)

Hydroxyl Signal
δ 5.35 (t, 1H)(CH₂-OH

coupling)

δ 5.42 (t, 1H)(CH₂-OH

coupling)

δ 7.90 (s, 2H)(B(OH)₂,

Broad)

Coupling Pattern

AA'BB' + 3

Singlets(Phenyl +

Pyridine)

3 Singlets (AMX)

(Pyridine only)
AA'BB'(Phenyl only)

Solubility (CDCl₃) Moderate Good
Poor (often requires

DMSO/MeOD)

Expert Insight: The presence of a singlet at δ 8.75 ppm is the definitive "Go/No-Go" signal. If

this signal is absent, the biaryl bond has not formed, regardless of the presence of a methoxy

peak (which could be unreacted boronic acid).

Detailed Spectral Interpretation
Solvent Selection Strategy

DMSO-d₆ (Recommended): Essential for visualizing the hydroxyl proton (OH) and confirming

the integrity of the hydroxymethyl group. The higher viscosity also sharpens the relaxation of

the pyridine protons.
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CDCl₃: Useful for routine checks, but the OH proton often broadens or exchanges, appearing

as a vague hump or disappearing entirely.

1H NMR Assignment (400 MHz, DMSO-d₆)
The spectrum is defined by two distinct aromatic systems: the electron-deficient pyridine ring

and the electron-rich phenyl ring.
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Position
Shift (δ
ppm)

Multiplicity Integral
J-Coupling
(Hz)

Structural
Logic

Py-H6 8.75
d (apparent

s)
1H J ~ 2.0

Most

deshielded;

adjacent to N

and Phenyl

ring current.

Py-H2 8.52
d (apparent

s)
1H J ~ 2.0

Adjacent to N

and CH₂OH;

slightly

shielded

relative to H6.

Py-H4 7.98 t (apparent s) 1H J ~ 2.0

Located

between the

two

substituents;

shielded by

resonance.

Ph-H2'/6' 7.65 d 2H J = 8.8

Ortho to

Pyridine;

deshielded by

the

heterocycle.

Ph-H3'/5' 7.08 d 2H J = 8.8

Ortho to

Methoxy;

strongly

shielded by

O-donating

effect.

OH 5.35 t 1H J = 5.8 Triplet

indicates

coupling to

CH₂; confirms
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alcohol is not

oxidized.

CH₂ 4.62 d 2H J = 5.8

Methylene

bridge;

collapses to

singlet if D₂O

shake is

performed.

OCH₃ 3.82 s 3H -

Characteristic

methoxy

singlet.

13C NMR Assignment (100 MHz, DMSO-d₆)
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Carbon Type Shift (δ ppm) Assignment Mechanistic Note

C-O (Ar) 159.8 Ph-C4'
Deshielded by direct

oxygen attachment.

C-N (Py) 147.5 Py-C6
Alpha to Nitrogen;

heavily deshielded.

C-N (Py) 146.2 Py-C2 Alpha to Nitrogen.

C-Quat 138.0 Py-C3 Ipso to hydroxymethyl.

C-Quat 135.5 Py-C5 Ipso to phenyl ring.

C-H (Py) 133.0 Py-C4 Beta to Nitrogen.

C-Quat 129.5 Ph-C1' Ipso to pyridine.

C-H (Ph) 128.4 Ph-C2'/6' Meta to methoxy.

C-H (Ph) 114.8 Ph-C3'/5'
Ortho to methoxy

(shielded).

CH₂ 61.2 -CH₂OH
Typical benzylic-like

alcohol shift.

OCH₃ 55.6 -OCH₃
Standard methoxy

shift.

Logic Flow for Structural Validation
The following decision tree illustrates the logical workflow a chemist should follow when

analyzing the crude reaction mixture.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3043631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyze Crude 1H NMR
(DMSO-d6)

Is Methoxy Singlet Present?
(~3.8 ppm)

Check Pyridine H6 Region
(8.5 - 8.8 ppm)

Yes

FAILED: No Methoxy group.
Check Boronic Acid addition.

No

Signal at 8.58 ppm only? Signal at 8.75 ppm present?

Unreacted Bromide Precursor
(Coupling Failed) Analyze 7.0 - 7.7 ppm Region

AA'BB' only (no Pyridine signals)

Missing Pyridine

CONFIRMED PRODUCT
(5-(4-Methoxyphenyl)pyridin-3-yl)methanol

Pyridine (3s) + Phenyl (2d)

Unreacted Boronic Acid
(Check Catalyst)

Complex Multiplets

Click to download full resolution via product page

Figure 1: NMR decision tree for validating the Suzuki coupling of (5-(4-
Methoxyphenyl)pyridin-3-yl)methanol.

Experimental Protocol
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Sample Preparation (Standardized)
To ensure the shifts match the guide above, follow this specific preparation protocol:

Mass: Weigh 5–10 mg of the dried solid.

Solvent: Add 0.6 mL of DMSO-d₆ (99.9% D).

Note: Do not use CDCl₃ if you need to quantify the alcohol purity, as the OH peak width

varies too much.

Homogenization: Sonicate for 30 seconds. Ensure no suspended solids remain

(suspensions cause line broadening).

Acquisition:

Pulse Angle: 30°

Relaxation Delay (d1): 1.0 second (sufficient for qualitative ID; increase to 5s for qNMR).

Scans: 16 (1H), 512 (13C).

Troubleshooting Common Impurities
Water (in DMSO): Appears at ~3.33 ppm.

Pinacol (from Boronate Esters): If a boronate ester was used instead of the acid, look for a

singlet at ~1.23 ppm (12H).

Triphenylphosphine Oxide: If PPh₃ ligands were used, look for multiplets in the 7.50–7.70

ppm region, which often overlap with the Phenyl-H2'/6' signals of the product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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